Cas no 1020-31-1 (3,5-Di-tert-butylcatechol)
3,5-Di-tert-butylcatechol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Di-tert-butylbenzene-1,2-diol
- 3,5-DTBC
- 3,5-di(tert-butyl)benzene-1,2-diol
- 3,5-Di-tert-butylcatechol
- 3,5-Di-tert-butyl-1,2-dihydroxybenzene
- 1,2-dihydroxy-3,5-di-tert-butyl benzene
- 3,5-di-t-Butylcatechol
- 3,5-DI-TERT-BUTYCATECHOL
- 3,5-DI-TERT-BUTYHLCATECHOL
- 3,5-di-tert-butyl-catechol
- 3,5-di-tert-butyl-pyrocatechin
- 3,5-Di-tert-butylpyrocatechol
- 3,5-DI-TERTIO-BUTYLCATECHOL
- 3,5-DTBC-H2
- 4,6-Di-tert-butylpyrocatechol
- DI-3,5-TERT-BUTYLCATECHOL
- TIMTEC-BB SBB007986
- 1,2-Benzenediol, 3,5-bis(1,1-dimethylethyl)-
- 1,2-Benzenediol, 3,5-di(1,1-dimethylethyl)-
- Pyrocatechol, 3,5-di-tert-butyl-
- 3,5-ditert-butylbenzene-1,2-diol
- 3,5-bis(tert-butyl)benzene-1,2-diol
- PJZLSMMERMMQBJ-UHFFFAOYSA-N
- 1328KN3F8B
- 3,5-Di-tert-butylcatec
- Q27251465
- PS-7820
- F0001-0073
- NSC-59767
- A800501
- FT-0614737
- CCRIS 5827
- AKOS015837934
- SCHEMBL247483
- W-108890
- Oprea1_834691
- 1, 3,5-bis(1,1-dimethylethyl)-
- 3,5-Ditert-butyl-catechol
- 3,5-ditertiarybutylcatechol
- DTXSID4061414
- DI-TERT-BUTYLCATECHOL, 3,5-
- NSC59767
- NSC 59767
- 3,5-Di-tert-butylcatechol, 98%
- CS-0154919
- 3,5-Bis(1,1-dimethylethyl)catechol
- 3,5-di-t-butylcathechol
- InChI=1/C14H22O2/c1-13(2,3)9-7-10(14(4,5)6)12(16)11(15)8-9/h7-8,15-16H,1-6H
- Pyrocatechol,5-di-tert-butyl-
- MFCD00008819
- NS00023102
- D2432
- Z1192367739
- 122983-47-5
- CHEMBL1795400
- 3,5-Di-tert-butyl-1,2-benzenediol
- EN300-77174
- 1, 3,5-di(1,1-dimethylethyl)-
- SY011188
- 1020-31-1
- 1,2-Benzenediol,3,5-bis(1,1-dimethylethyl)-,labeled with oxygen-18(9ci)
- UNII-1328KN3F8B
- EINECS 213-816-9
- 3,5-ditert-butylbenzene-1,2-diol;3,5-Di-tert-butylcatechol
- 3,5-Bis(1,1-dimethylethyl)-2-hydroxyphenoxy
- 3,5Ditbutylcatechol
- 3,5-di-t-butyl catechol
- 3,5Ditertbutylpyrocatechol
- DB-080799
- Pyrocatechol, 3,5ditertbutyl
- 515160-78-8
- 881376-69-8
- DTXCID6032695
- DB-365755
- 4,6Ditertbutylpyrocatechol
- 1,2Benzenediol, 3,5di(1,1dimethylethyl)
- DTXSID401263126
- 1,2Benzenediol, 3,5bis(1,1dimethylethyl)
-
- MDL: MFCD00008819
- Inchi: 1S/C14H22O2/c1-13(2,3)9-7-10(14(4,5)6)12(16)11(15)8-9/h7-8,15-16H,1-6H3
- InChI Key: PJZLSMMERMMQBJ-UHFFFAOYSA-N
- SMILES: OC1=C(C=C(C=C1C(C)(C)C)C(C)(C)C)O
Computed Properties
- Exact Mass: 222.16200
- Monoisotopic Mass: 222.16198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 10
- XLogP3: 4.6
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: White to light brown solid
- Density: 1.0200 (rough estimate)
- Melting Point: 99.0 to 102.0 deg-C
- Boiling Point: 145°C/5mmHg(lit.)
- Flash Point: 136.5℃
- Refractive Index: 1.4576 (estimate)
- Water Partition Coefficient: Insoluble in water.
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
- PSA: 40.46000
- LogP: 3.69280
3,5-Di-tert-butylcatechol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36-S37/39
- FLUKA BRAND F CODES:10-23
-
Hazardous Material Identification:
- TSCA:Yes
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
- Storage Condition:Store in a cool, dry place. Keep container closed when not in use.
3,5-Di-tert-butylcatechol Customs Data
- HS CODE:29072900
- Customs Data:
China Customs Code:
2907299090Overview:
2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
3,5-Di-tert-butylcatechol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008032-5g |
3,5-Di-tert-butylcatechol |
1020-31-1 | 98% | 5g |
£12.00 | 2022-02-28 | |
| Fluorochem | 008032-25g |
3,5-Di-tert-butylcatechol |
1020-31-1 | 98% | 25g |
£53.00 | 2022-02-28 | |
| Fluorochem | 008032-100g |
3,5-Di-tert-butylcatechol |
1020-31-1 | 98% | 100g |
£168.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155995-100g |
3,5-Di-tert-butylcatechol |
1020-31-1 | >98.0%(GC) | 100g |
¥1046.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155995-25G |
3,5-Di-tert-butylcatechol |
1020-31-1 | >98.0%(GC) | 25g |
¥268.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155995-5g |
3,5-Di-tert-butylcatechol |
1020-31-1 | >98.0%(GC) | 5g |
¥64.90 | 2023-09-03 | |
| Alichem | A019063918-500g |
3,5-Di-tert-butylcatechol |
1020-31-1 | 98% | 500g |
$440.39 | 2023-09-04 | |
| TRC | D236156-100mg |
3,5-Di-tert-butylcatechol |
1020-31-1 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D236156-500mg |
3,5-Di-tert-butylcatechol |
1020-31-1 | 500mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D236156-1g |
3,5-Di-tert-butylcatechol |
1020-31-1 | 1g |
$ 80.00 | 2022-06-05 |
3,5-Di-tert-butylcatechol Production Method
Production Method 1
3,5-Di-tert-butylcatechol Raw materials
3,5-Di-tert-butylcatechol Preparation Products
- 2,4-bis(2-methylbutan-2-yl)phenol (120-95-6)
- 3,5-Di-tert-butyl-4-hydroxybenzaldehyde (1620-98-0)
- 3,5-Di-tert-butylcatechol (1020-31-1)
- 2,6-Di-tert-butyl-4-ethylphenol (4130-42-1)
- 2,4-Diisopropylphenol (2934-05-6)
- Benzene, 4-butyl-1,2-dimethoxy- (59056-76-7)
- Benzene,1-ethoxy-4-methoxy- (5076-72-2)
- 2-Ethoxyphenol (94-71-3)
- 2-(2,5-dimethoxyphenyl)propanal (52417-48-8)
- 2-Phenylethyl-1,1,2,2-d4-amine (876-20-0)
- 4-Ethoxy-3-methoxytoluene (33963-27-8)
- Phenol,2,6-bis(1,1-dimethylethyl)-4-(methoxymethyl)- (87-97-8)
- 2,5-Di-tert-amylhydroquinone (79-74-3)
- 1,2-Diethoxybenzene (2050-46-6)
- 4-Sec-Butyl-2,6-di-tert-butylphenol (17540-75-9)
- Phenol,2,4,6-tris(1-methylethyl)- (2934-07-8)
- 1,2-Diethoxy-4-ethylbenzene (131358-04-8)
- Benzene,2-(1,1-dimethylethyl)-1,4-dimethoxy- (21112-37-8)
- Propofol (2078-54-8)
3,5-Di-tert-butylcatechol Suppliers
3,5-Di-tert-butylcatechol Related Literature
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ágnes Dancs,Nóra V. May,Katalin Selmeczi,Zsuzsanna Darula,Attila Szorcsik,Ferenc Matyuska,Tibor Páli,Tamás Gajda New J. Chem. 2017 41 808
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Suman Kr Dey,Arindam Mukherjee New J. Chem. 2014 38 4985
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Milan Sys,Jana Kocábová,Jitka Klikarová,Miroslav Novák,Robert Jirásko,Michaela Obluková,Tomá? Mikysek,Romana Sokolová Dalton Trans. 2022 51 13703
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Rui F. Munhá,Ryan A. Zarkesh,Alan F. Heyduk Dalton Trans. 2013 42 3751
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Ma?gorzata J. Gajewska,Wei-Min Ching,Yuh-Sheng Wen,Chen-Hsiung Hung Dalton Trans. 2014 43 14726
Additional information on 3,5-Di-tert-butylcatechol
Professional Introduction to 3,5-Di-tert-butylcatechol (CAS No. 1020-31-1)
3,5-Di-tert-butylcatechol, chemically known by its CAS number 1020-31-1, is a well-documented organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, a derivative of catechol, features two bulky tert-butyl groups at the 3rd and 5th positions of the benzene ring, which confer unique steric and electronic properties. These structural characteristics make 3,5-Di-tert-butylcatechol a versatile intermediate in organic synthesis and a promising candidate for various industrial and biomedical applications.
The molecular structure of 3,5-Di-tert-butylcatechol (CAS No. 1020-31-1) consists of a benzene core substituted with two hydroxyl groups and two tert-butyl groups. This arrangement enhances its stability against oxidation and reduces reactivity, making it an excellent antioxidant agent. The presence of electron-withdrawing tert-butyl groups also influences its electronic properties, making it useful in coordination chemistry and catalysis.
In recent years, 3,5-Di-tert-butylcatechol has been extensively studied for its potential applications in pharmaceuticals. Its antioxidant properties have been explored in the development of novel therapeutic agents aimed at combating oxidative stress-related diseases. Studies have demonstrated that 3,5-Di-tert-butylcatechol can scavenge reactive oxygen species (ROS) and protect cellular components from oxidative damage. This has led to its investigation as a possible therapeutic for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in pathogenesis.
Furthermore, the compound's stability under various environmental conditions has made it a valuable additive in industrial applications. For instance, it is used as an antioxidant in rubber and plastic manufacturing to prevent degradation caused by oxygen exposure. Additionally, 3,5-Di-tert-butylcatechol has been employed in the formulation of lubricants to enhance their thermal stability and extend their service life.
Recent advancements in synthetic chemistry have also highlighted the utility of 3,5-Di-tert-butylcatechol (CAS No. 1020-31-1) as a building block for more complex molecules. Researchers have leveraged its reactive hydroxyl groups to develop novel polymers with enhanced mechanical and chemical resistance. These polymers are being explored for use in high-performance materials, including coatings and adhesives that require robust stability under harsh conditions.
The pharmaceutical industry has also shown interest in 3,5-Di-tert-butylcatechol for its potential role in drug development. Its ability to inhibit certain enzymes involved in inflammatory pathways has led to investigations into its use as an anti-inflammatory agent. Preclinical studies have suggested that it may modulate inflammatory responses by interfering with the activity of key enzymes such as lipoxygenase and cyclooxygenase (COX). While further research is needed to fully elucidate its mechanisms of action, these findings are promising for the development of new therapeutic strategies.
Another area where 3,5-Di-tert-butylcatechol has found utility is in environmental chemistry. Its antioxidant properties make it effective in neutralizing pollutants that generate ROS in aquatic systems. This has led to its use in wastewater treatment processes to mitigate the toxic effects of industrial effluents on aquatic organisms. Additionally, researchers are exploring its potential as a stabilizing agent in photovoltaic materials to improve the efficiency of solar cells.
The synthesis of 3,5-Di-tert-butylcatechol (CAS No. 1020-31-1) typically involves the reaction of p-benzoquinone with isobutylene in the presence of an acid catalyst. This reaction proceeds via electrophilic addition followed by reduction steps, yielding the desired product with high selectivity. Recent improvements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity while minimizing waste generation.
In conclusion, 3,5-Di-tert-butylcatechol, with its CAS number 1020-31-1, is a multifaceted compound with significant potential across multiple industries. Its unique structural properties make it an effective antioxidant agent with applications ranging from pharmaceuticals to industrial manufacturing. As research continues to uncover new uses for this compound, its importance is likely to grow further, solidifying its role as a cornerstone material in modern chemistry.
1020-31-1 (3,5-Di-tert-butylcatechol) Related Products
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